Cas no 134948-99-5 (Isoquinoline, 1-(3-methoxyphenyl)-)

• Product Name: Isoquinoline, 1-(3-methoxyphenyl)-
• CAS No: 134948-99-5
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1237163
• Update Time: 2024-08-03

Isoquinoline, 1-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(3-methoxyphenyl)-

• Inchi： 1S/C16H13NO/c1-18-14-7-4-6-13(11-14)16-15-8-3-2-5-12(15)9-10-17-16/h2-11H,1H3
• InChI Key： DIQOXAAIASUWRO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 376.9±22.0 °C(Predicted)
• PSA: 22.12
• pka: 4.67±0.30(Predicted)